Cas no 251994-26-0 (N-Methyl-4-[4-(trifluoromethyl)phenoxy]thieno[2,3-c]pyridine-2-carboxamide)

N-Methyl-4-[4-(trifluoromethyl)phenoxy]thieno[2,3-c]pyridine-2-carboxamide structure
251994-26-0 structure
Product name:N-Methyl-4-[4-(trifluoromethyl)phenoxy]thieno[2,3-c]pyridine-2-carboxamide
CAS No:251994-26-0
MF:C16H11F3N2O2S
MW:352.330952882767
CID:1421715
PubChem ID:10089338

N-Methyl-4-[4-(trifluoromethyl)phenoxy]thieno[2,3-c]pyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-Methyl-4-[4-(trifluoromethyl)phenoxy]thieno[2,3-c]pyridine-2-carboxamide
    • A-277249
    • MB7S05DTHO
    • PEOGZQMDIONZGY-UHFFFAOYSA-N
    • 4-(4-Trifluoromethyl-phenoxy)-thieno[2,3-c]pyridine-2-carboxylic acid methylamide
    • Q27283801
    • BDBM50105186
    • 251994-26-0
    • PD161128
    • UNII-MB7S05DTHO
    • N-Methyl-4-(4-(trifluoromethyl)phenoxy)thieno(2,3-C)pyridine-2-carboxamide
    • CHEMBL119501
    • Thieno(2,3-C)pyridine-2-carboxamide, N-methyl-4-(4-(trifluoromethyl)phenoxy)-
    • SCHEMBL6442564
    • Inchi: InChI=1S/C16H11F3N2O2S/c1-20-15(22)13-6-11-12(7-21-8-14(11)24-13)23-10-4-2-9(3-5-10)16(17,18)19/h2-8H,1H3,(H,20,22)
    • InChI Key: PEOGZQMDIONZGY-UHFFFAOYSA-N
    • SMILES: CNC(=O)C1=CC2=C(S1)C=NC=C2OC3=CC=C(C=C3)C(F)(F)F

Computed Properties

  • Exact Mass: 352.04943
  • Monoisotopic Mass: 352.04933326g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 455
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 79.5Ų
  • XLogP3: 3.9

Experimental Properties

  • PSA: 51.22

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